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Compound of Interest

Compound Name: Indium triiodide

Cat. No.: B076962 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the performance of Indium triiodide (InI₃) in various solvent systems,

supported by experimental data. We delve into its solubility and catalytic efficacy, offering

insights into its applications in organic synthesis.

Indium triiodide, a Lewis acid catalyst, has garnered significant attention in organic chemistry

for its ability to promote a variety of chemical transformations. Its performance, however, is

intrinsically linked to the solvent system in which it is employed. This guide offers a

comparative analysis of InI₃'s behavior in different solvents, providing a valuable resource for

reaction optimization and methodological development.

Solubility Profile of Indium Triiodide
The solubility of a catalyst is a critical factor that influences its activity and the homogeneity of

the reaction mixture. Indium triiodide exhibits a wide range of solubilities across various

solvents. While it is highly soluble in polar protic and aprotic solvents, its solubility in nonpolar

solvents is limited.

Table 1: Solubility of Indium Triiodide in Various Solvents
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Solvent Formula Type
Solubility (
g/100 g of
solvent)

Temperature
(°C)

Water H₂O Polar Protic 1310 22

Methanol CH₃OH Polar Protic 648.5 20

Ethanol C₂H₅OH Polar Protic 539.8 20

Chloroform CHCl₃ Polar Aprotic Soluble Not Specified

Benzene C₆H₆ Nonpolar Soluble Not Specified

Diethyl Ether (C₂H₅)₂O Polar Aprotic Soluble Not Specified

Note: "Soluble" indicates that while quantitative data is not readily available, the substance is

known to dissolve in the specified solvent.[1][2][3]

Catalytic Performance in Organic Synthesis
Indium triiodide has proven to be a versatile and efficient catalyst in a range of organic

reactions. Its performance is often superior to other Lewis acids, and the choice of solvent can

significantly impact reaction outcomes, including yield, selectivity, and reaction time.

Mukaiyama Aldol Reaction
The Mukaiyama aldol reaction, a cornerstone of carbon-carbon bond formation, benefits

significantly from the catalytic activity of Indium triiodide. In a notable study, InI₃ was found to

be a highly effective catalyst for the Mukaiyama aldol reaction of silyl enolates with esters in the

presence of hydrosilanes. This method provides a direct route to β-hydroxycarbonyl

compounds, and InI₃ demonstrated superior yields and high chemoselectivity compared to

other Lewis acids.[4]

Experimental Protocol: Indium Triiodide-Catalyzed Mukaiyama Aldol Reaction

A representative procedure for the InI₃-catalyzed Mukaiyama aldol reaction is as follows:
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To a solution of the ester (0.5 mmol) and silyl enolate (0.6 mmol) in a chosen solvent (e.g.,

dichloromethane, 2.0 mL) under an inert atmosphere, add Indium triiodide (0.025 mmol, 5

mol%).

Add a hydrosilane (e.g., triethylsilane, 0.75 mmol) to the mixture.

Stir the reaction mixture at room temperature for the specified time (typically a few hours).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Friedel-Crafts Acylation
Friedel-Crafts acylation is a fundamental method for the synthesis of aryl ketones. While

traditionally requiring stoichiometric amounts of strong Lewis acids like aluminum chloride, the

use of catalytic amounts of milder Lewis acids is a significant advancement. Indium halides,

including InI₃, have been explored as catalysts for this transformation. The choice of solvent

can influence the reaction rate and selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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